Cas no 1608-26-0 (Tris(dimethylamino)phosphine)

Tris(dimethylamino)phosphine Chemical and Physical Properties
Names and Identifiers
-
- Hexamethylphosphorous triamide
- Tris(dimethylamino)phosphine
- HMPT
- Tris(dimethylamino)phosphine (may contain precipitate)
- HEXAMETHYL PHOSPHORUS TRIAMIDE
- (Me2N)3P HMPT
- Hexamethylphosphorous Triamide (may contain precipitate)
- Hexamethyltriamidophosphite
- Hexamethyltriaminophosphine
- HMPT (may contain precipitate)
- N,N,N',N',N'',N''-Hexamethylphosphinetriamine
- N-[bis(dimethylamino)phosphanyl]-N-methylmethanamine
- (Me2N)3P
- Hexametapil
- PHOSPHOROUS TRIAMIDE, HEXAMETHYL-
- Phosphine, tris(dimethylamino)-
- HMPT (VAN)
- [bis(dimethylamino)phosphanyl]dimethylamine
- phosphorous triamide, N,N,N',N',N'',N''-hexamethyl-
- Hexamethylphosphorus triamide
- (ME
- MFCD00008301
- AKOS005256795
- Hexamethyl phosphorous triamide
- 6072HG2UW4
- 4-04-00-00274 (Beilstein Handbook Reference)
- Tris(dimethylamino)phosphine, purum, >=97.0% (GC)
- Tris(dimethylamino)phosphine, 97%
- DTXSID6061816
- tris (dimethylamino)phosphine
- P(NMe2)3
- T1317
- Q1036060
- CS-W017919
- N-[bis(dimethylamino)phosphanyl]-N-methyl-methanamine
- ((CH3)2N)3P
- A810188
- EINECS 216-534-4
- SCHEMBL7949368
- J-802222
- SCHEMBL40484
- STR07323
- Q-201901
- NSC-102707
- hexamethyl phosphorous acid triamide
- 1608-26-0
- hexamethylphosphoroustriamide
- tris-dimethylaminophosphine
- trisdimethylaminophosphorus
- 59758-27-9
- NS00025239
- N-[bis(dimethylamino)phosphino]-N-methylmethanamine
- BCP22562
- InChI=1/C6H18N3P/c1-7(2)10(8(3)4)9(5)6/h1-6H
- UNII-6072HG2UW4
- EN300-175975
- BP-13042
- tris-(dimethylamino) phosphine
- NSC 102707
- N,N,N',N',N'',N''-hexamethylphosphorous triamide
- N-[bis(dimethylamino)phosphanyl]-N-methylmethanamin
- Tri(dimethylamino)phosphine
- NSC102707
- Trisdimethylaminophosphine
- BRN 0906778
- FT-0627026
- AI3-19434
- AMY39380
- Tris(dimethylamino)phosphine,98%
- DB-009752
- DTXCID4035174
- Phosphine, tris(dimethylamino)
- Phosphorous triamide, N,N,N',N',N'',N''hexamethyl
- Phosphorous triamide, hexamethyl
-
- MDL: MFCD00008301
- Inchi: 1S/C6H18N3P/c1-7(2)10(8(3)4)9(5)6/h1-6H3
- InChI Key: XVDBWWRIXBMVJV-UHFFFAOYSA-N
- SMILES: P(N(C([H])([H])[H])C([H])([H])[H])(N(C([H])([H])[H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H]
- BRN: 0906778
Computed Properties
- Exact Mass: 163.12400
- Monoisotopic Mass: 163.124
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 74
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Surface Charge: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 9.7
Experimental Properties
- Color/Form: Yellow liquid.
- Density: 0.898 g/mL at 25 °C(lit.)
- Melting Point: -44 ºC
- Boiling Point: 163°C
- Flash Point: Fahrenheit: 80.6 ° f
Celsius: 27 ° c - Refractive Index: n20/D 1.463(lit.)
- Water Partition Coefficient: React
- Stability/Shelf Life: Stable. Highly flammable - note low flash point. Incompatible with oxidizing agents.
- PSA: 23.31000
- LogP: 0.89810
- Solubility: Soluble in water, alcohol, ether and benzene.
- Sensitiveness: Moisture Sensitive
Tris(dimethylamino)phosphine Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H226,H340,H350
- Warning Statement: P201,P308+P313
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 45-46-10
- Safety Instruction: S53-S45-S36/37/39-S26-S16
- FLUKA BRAND F CODES:10
- RTECS:TH3390000
-
Hazardous Material Identification:
- HazardClass:3
- PackingGroup:III
- Storage Condition:0-10°C
- Hazard Level:3
- Packing Group:III
- Risk Phrases:R10; R36/37/38; R40
- Safety Term:3
- Packing Group:III
- TSCA:Yes
Tris(dimethylamino)phosphine Customs Data
- HS CODE:29299000
- Customs Data:
China Customs Code:
2929909090Overview:
2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Tris(dimethylamino)phosphine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Cooke Chemical | A7802212-5G |
Tris(dimethylamino)phosphine |
1608-26-0 | 97% | 5g |
RMB 68.80 | 2023-09-07 | |
Oakwood | 386689-1g |
Hexamethylphosphorous triamide |
1608-26-0 | 95% | 1g |
$2985.00 | 2024-07-19 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T12150-5g |
N,N,N',N',N'',N''-Hexamethylphosphinetriamine |
1608-26-0 | 97% | 5g |
¥39.0 | 2023-09-06 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017591-25g |
Tris(dimethylamino)phosphine |
1608-26-0 | 97% | 25g |
¥293 | 2024-05-25 | |
TRC | H294225-10ml |
Hexamethylphosphorous Triamide |
1608-26-0 | 10ml |
$81.00 | 2023-05-18 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T12150-25g |
N,N,N',N',N'',N''-Hexamethylphosphinetriamine |
1608-26-0 | 97% | 25g |
¥174.0 | 2023-09-06 | |
Apollo Scientific | OR0499-25g |
Tris(dimethylamino)phosphine |
1608-26-0 | 95% | 25g |
£155.00 | 2025-02-19 | |
FUJIFILM | 321-35653-100g |
Tris(dimethylamino)phosphine |
1608-26-0 | 100g |
JPY 50000 | 2023-09-15 | ||
Enamine | EN300-175975-0.25g |
[bis(dimethylamino)phosphanyl]dimethylamine |
1608-26-0 | 94% | 0.25g |
$19.0 | 2023-09-20 | |
abcr | AB116095-25 g |
Hexamethylphosphorous triamide, 97%; . |
1608-26-0 | 97% | 25g |
€89.10 | 2022-09-01 |
Tris(dimethylamino)phosphine Related Literature
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Nicholas A. Barnes,Stephen M. Godfrey,Ruth T. A. Halton,Robin G. Pritchard,Zaki Safi,Joanne M. Sheffield 3 conformation in tris-dimethylaminophosphonium cations: A comparison of the reactions of (Me2N)3P with I–X (X = Cl Br I CN). Nicholas A. Barnes Stephen M. Godfrey Ruth T. A. Halton Robin G. Pritchard Zaki Safi Joanne M. Sheffield Dalton Trans. 2007 3252
-
Po-Hsiang Chuang,Yen-Jung Lai,Chun Che Lin,Tong-Mei Wang,Heesun Yang,Li-Deh Lin,Ru-Shi Liu RSC Adv. 2013 3 16639
-
Wen-Zhen Zhang,Tian Xia,Xu-Tong Yang,Xiao-Bing Lu Chem. Commun. 2015 51 6175
-
Richard J. Spears,Alina Chrzastek,Steven Y. Yap,Kersti Karu,Abil E. Aliev,James R. Baker,Vijay Chudasama Chem. Commun. 2022 58 5359
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Junfeng Liu,Shutao Wang,Kostiantyn Kravchyk,Maria Ibá?ez,Frank Krumeich,Roland Widmer,Déspina Nasiou,Michaela Meyns,Jordi Llorca,Jordi Arbiol,Maksym V. Kovalenko,Andreu Cabot J. Mater. Chem. A 2018 6 10958
Additional information on Tris(dimethylamino)phosphine
Introduction to Tris(dimethylamino)phosphine (CAS No. 1608-26-0)
Tris(dimethylamino)phosphine, with the chemical formula C6H19P and a CAS number of 1608-26-0, is a significant compound in the field of organophosphorus chemistry. This organophosphorus reagent is widely recognized for its utility in various synthetic applications, particularly in the pharmaceutical and fine chemical industries. Its unique structural and electronic properties make it a valuable tool for researchers exploring new methodologies and transformations.
The compound is characterized by a central phosphorus atom coordinated to three dimethylamino groups, resulting in a highly nucleophilic species. This nucleophilicity is exploited in numerous reactions, including metal-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The use of Tris(dimethylamino)phosphine as a ligand or reagent has been extensively studied, leading to innovative approaches in synthetic organic chemistry.
In recent years, the application of Tris(dimethylamino)phosphine has expanded into the realm of pharmaceutical research. Its ability to facilitate the formation of carbon-carbon bonds under mild conditions has made it an attractive candidate for the synthesis of biologically active molecules. For instance, recent studies have demonstrated its effectiveness in the preparation of heterocyclic compounds, which are prevalent in many drugs and natural products. The compound's role in promoting efficient and selective reactions has been highlighted in several high-impact publications.
One notable area of research involves the use of Tris(dimethylamino)phosphine in transition-metal catalysis. Specifically, its coordination with palladium and nickel complexes has been explored for the catalytic asymmetric synthesis of chiral molecules. These advancements are particularly significant in the development of enantiomerically pure pharmaceuticals, where stereochemical control is paramount. The reagent's ability to enhance reaction rates and yields while maintaining high selectivity has garnered considerable attention from the scientific community.
The compound's versatility also extends to its application as a protecting group or scavenger in organic synthesis. Its stability under various reaction conditions makes it an ideal candidate for protecting sensitive functional groups during multi-step syntheses. Additionally, its capacity to bind to metal ions allows it to serve as an effective scavenger, preventing unwanted side reactions that could compromise the integrity of the desired product.
From a mechanistic perspective, Tris(dimethylamino)phosphine participates in various chemical processes through its phosphorus-centered nucleophilicity. This property enables it to engage in reactions such as hydrosilylation, where it facilitates the addition of silicon-hydrogen bonds to unsaturated systems. Such transformations are crucial in the synthesis of organosilicon compounds, which find applications in materials science and medicinal chemistry.
The compound's influence on modern synthetic methodologies cannot be overstated. Its integration into flow chemistry systems has allowed for more controlled and scalable reactions, reducing solvent waste and improving reaction efficiency. This aligns with the growing emphasis on green chemistry principles, where sustainability is a key consideration. The adaptability of Tris(dimethylamino)phosphine into these systems underscores its importance as a versatile reagent.
In conclusion, Tris(dimethylamino)phosphine (CAS No. 1608-26-0) remains a cornerstone in organophosphorus chemistry due to its broad range of applications and contributions to synthetic innovation. Its role in facilitating critical transformations continues to drive advancements across multiple disciplines, including pharmaceuticals and materials science. As research progresses, it is expected that new applications for this compound will emerge, further solidifying its place as an indispensable tool in modern chemical synthesis.
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